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Compound of Interest

Compound Name: Isosalicifolin

Cat. No.: B1630910

In-Depth Technical Guide to Isosalicifolin

For Researchers, Scientists, and Drug Development Professionals

Abstract

Isosalicifolin, a lignan compound, has garnered interest within the scientific community. This
document provides a comprehensive technical overview of Isosalicifolin, consolidating its
chemical properties, and outlining its relevance for research and drug development.

Chemical and Physical Properties

Isosalicifolin is a naturally occurring lignan. Its fundamental chemical and physical properties
are summarized below.
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Property Value Source
CAS Number 156974-99-1 ChemFaces
Molecular Formula C20H2006 ChemFaces
Molecular Weight 356.4 g/mol ChemFaces
Type of Compound Lignans ChemFaces
Physical Description Powder ChemFaces
The herbs of Bupleurum
Source ) ChemFaces
candollei
Chloroform, Dichloromethane,
Solubility Ethyl Acetate, DMSO, Acetone, ChemFaces

etc.

Molecular Structure

The precise two-dimensional structure of Isosalicifolin is crucial for understanding its chemical
reactivity and biological interactions.

Caption: 2D Molecular Structure of Isosalicifolin.

Potential Sighaling Pathways and Biological Activity

While direct studies on the specific signaling pathways modulated by Isosalicifolin are limited,
the broader class of lignans, to which it belongs, is known to influence several key cellular
signaling cascades. Lignans have been reported to exhibit a range of biological activities,
including anti-inflammatory, antioxidant, and anticancer effects.

A significant pathway implicated in the action of many natural anti-inflammatory compounds is
the Nuclear Factor-kappa B (NF-kB) signaling cascade. NF-kB is a crucial transcription factor
that regulates the expression of numerous genes involved in inflammation and immune
responses. The inhibition of the NF-kB pathway is a key mechanism for controlling
inflammation.
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Below is a generalized representation of the NF-kB signaling pathway, which is a potential
target for Isosalicifolin.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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